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Compound of Interest

Compound Name: Dihydroseselin

Cat. No.: B1632921

Essential Safety and Handling Guide for
Dihydroseselin

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Dihydroseselin in a laboratory setting. The information is tailored
for researchers, scientists, and drug development professionals to ensure safe handling and
mitigate potential risks.

Chemical Identifier and Properties

Identifier Value

Product Name Dihydroseselin
CAS Number 2221-66-1
Molecular Formula C14H1403
Molecular Weight 230.26 g/mol

9,10-dihydro-8,8-dimethyl-2H,8H-Benzo[1,2-

Synonyms )
b:3,4-b'ldipyran-2-one

Hazard Identification and Classification
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Dihydroseselin is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1]

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

GHS Pictograms:

l=.Exclamation Mark«-Environment

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety when handling Dihydroseselin.

Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-

shields.

Protects eyes from splashes

and airborne particles.

Hand Protection

Protective gloves (e.g., nitrile).

Prevents direct skin contact.

Skin and Body Protection

Impervious clothing, such as a

lab coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A suitable respirator should be

used.

Required to prevent inhalation

of dust or aerosols.

Operational Handling and Storage
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Proper handling and storage procedures are critical to maintaining the integrity of
Dihydroseselin and ensuring a safe laboratory environment.

Handling:

Avoid contact with eyes, skin, and clothing.

Avoid the formation of dust and aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are crucial.
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Exposure Type First Aid Measures

Call a POISON CENTER or doctor/physician if
If Swallowed you feel unwell. Rinse mouth. Do NOT induce

vomiting.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

In Case of Eye Contact )
upper and lower eyelids. Check for and remove

any contact lenses. Seek medical attention.

Flush skin with plenty of water. Remove
In Case of Skin Contact contaminated clothing and shoes. Get medical

attention if symptoms occur.

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, if breathing is irregular, or if

If Inhaled respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel. Get
medical attention if adverse health effects

persist or are severe.

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
Wear full personal protective equipment. Absorb spills with an inert, non-combustible material
(e.g., sand, earth, diatomaceous earth, vermiculite) and place in a suitable container for
disposal.

Disposal Plan

All waste materials must be disposed of in accordance with federal, state, and local
environmental regulations.

e Chemical Waste: Unused Dihydroseselin and contaminated materials should be collected
in a designated, labeled, and sealed container for hazardous waste.

o Contaminated PPE: Used gloves, lab coats, and other contaminated protective equipment
should be disposed of as hazardous waste.
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e Environmental Precaution: Do not allow Dihydroseselin to enter drains or waterways, as it

is very toxic to aquatic life.[1]

Visualized Workflows

To further clarify the necessary procedures, the following diagrams illustrate the logical
relationships in handling and responding to emergencies with Dihydroseselin.
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Safe Handling Workflow for Dihydroseselin

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

:

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

v

Gather All Necessary Materials

roceed to Handling

Hangling

Weigh Dihydroseselin Carefully
(Avoid Dust Formation)

v

Dissolve in Appropriate Solvent

v

Conduct Experiment

roceed to Cleanup

Post-Handling

Decontaminate Work Surfaces

:

Dispose of Waste Properly

:

Doff PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

A workflow for the safe handling of Dihydroseselin.
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Emergency Response for Dihydroseselin Exposure

Accidental Exposure Occurs

Immediate Actions

Remove from Exposure Source

i

Alert Others in the Area

Adm|nister First Aid Administer First Aid Administer First Aid Administer First Aid
Based on Exposure Route Based dn Exposure Rout Based on Exposure Route Based on Exposure Route
First Aid
Skin Contact: Eye Contact: Inhalation: Ingestion:
Flush with Water Flush with Water Move to Fresh Air Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention

'

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Emergency response procedures for Dihydroseselin exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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